Cas no 379715-58-9 (1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea)

• Product Name: 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea
• CAS No: 379715-58-9
• MF: C₁₁H₁₄N₂O₂S₂
• MW: 270.371059894562
• CID: 5554331
• Update Time: 2025-10-29

1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-(tetrahydro-2-furanylmethyl)-N'-(2-thienylcarbonyl)thiourea
• 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea

• Inchi： 1S/C11H14N2O2S2/c14-10(9-4-2-6-17-9)13-11(16)12-7-8-3-1-5-15-8/h2,4,6,8H,1,3,5,7H2,(H2,12,13,14,16)
• InChI Key： JRQIQTUYXFSTQO-UHFFFAOYSA-N
• SMILES： C1(C(NC(NCC2CCCO2)=S)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea

1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea: A Comprehensive Overview

1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea, also known by its CAS registry number CAS No. 379715-58-9, is a unique organic compound with a complex molecular structure. This compound belongs to the class of thioureas, which are derivatives of thiourea (NH2CSNH2). The molecule incorporates a thiophene ring, a cyclic ether (oxolane), and a carbonyl group, making it a versatile compound with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of this compound is C10H13NOS3, and its molecular weight is approximately 267.34 g/mol. The structure of 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea features a thiophene ring (a five-membered aromatic ring containing two sulfur atoms) attached to a carbonyl group, which is further connected to a thiourea moiety. The thiourea group is substituted with an oxolane (tetrahydrofuran) ring at the methyl position. This combination of functional groups imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the potential of thioureas as building blocks for the development of bioactive molecules. For instance, researchers have explored the use of thioureas in the synthesis of inhibitors for various enzymes, including proteases and kinases. The presence of the thiophene ring in CAS No. 379715-58-9 adds electronic versatility to the molecule, making it an attractive candidate for further exploration in drug discovery.

The synthesis of 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea involves a multi-step process that typically begins with the preparation of intermediates such as thioamides or ureas. The reaction conditions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient synthesis routes, reducing production costs and improving scalability.

In terms of physical properties, this compound exhibits a melting point in the range of 180–190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various organic reactions. The compound is also stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

The application of CAS No. 379715-58-9 extends beyond traditional chemical synthesis. For example, it has been investigated as a precursor for the preparation of advanced materials such as metalloorganic frameworks (MOFs) and coordination polymers. The sulfur-containing groups in the molecule can act as coordinating units, enabling the formation of intricate networks with potential applications in gas storage and catalysis.

In the field of pharmacology, this compound has shown promise as a lead molecule for anti-inflammatory agents. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha). These findings suggest that further optimization could yield bioactive compounds with therapeutic potential.

The environmental impact of 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea has also been a topic of recent research. Assessments indicate that the compound biodegrades slowly under aerobic conditions but does not pose significant risks to aquatic life at environmentally relevant concentrations. However, additional studies are needed to fully understand its long-term ecological effects.

In conclusion, CAS No. 379715-58-9, or 1-(oxolan-2-yl)methyl-3-(thiophene-2-carbonyl)thiourea, represents an intriguing molecule with diverse functional groups and promising applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in chemistry, biology, and materials science.